Cas no 2098655-51-5 (Betrixaban D6)

• Product Name: Betrixaban D6
• CAS No: 2098655-51-5
• MF: C₂₃H₁₆ClD₆N₅O₃
• MW: 457.95
• CID: 5015078
• PubChem ID: 145925630
• Update Time: 2025-05-20

Betrixaban D6 Chemical and Physical Properties

Names and Identifiers

• Betrixaban D6
• Betrixaban-d6
• HY-10268S
• CS-0112509
• MS-28366
• 2-[[4-[(E)-[bis(trideuteriomethyl)hydrazinylidene]methyl]benzoyl]amino]-N-(5-chloropyridin-2-yl)-5-methoxybenzamide
• ARD181827D6
• 1ST181827D6
• 2098655-51-5
• DA-71446

• Inchi： InChI=1S/C23H22ClN5O3/c1-29(2)26-13-15-4-6-16(7-5-15)22(30)27-20-10-9-18(32-3)12-19(20)23(31)28-21-11-8-17(24)14-25-21/h4-14H,1-3H3,(H,27,30)(H,25,28,31)/b26-13+/i1D3,2D3
• InChI Key： PGOYJYHMBCZDLN-YJKHHXLJSA-N
• SMILES： CN(C)N=CC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)OC)C(=O)NC3=NC=C(C=C3)Cl

Computed Properties

• Exact Mass: 457.1787778g/mol
• Monoisotopic Mass: 457.1787778g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on Betrixaban D6

Professional Introduction to Betrixaban D6 (CAS No. 2098655-51-5)

Betrixaban D6 is a deuterated derivative of the anticoagulant agent Betrixaban, which belongs to the class of direct Factor Xa inhibitors. This compound, identified by the chemical registration number CAS No. 2098655-51-5, has garnered significant attention in the field of pharmaceutical chemistry and drug development due to its enhanced pharmacokinetic properties and potential therapeutic applications. The introduction of deuterium atoms into the molecular structure of Betrixaban not only modulates its metabolic stability but also influences its binding affinity and duration of action, making it a promising candidate for next-generation anticoagulants.

The development of Betrixaban D6 is rooted in the growing demand for more effective and safer anticoagulant therapies. Direct Factor Xa inhibitors, such as Betrixaban, have revolutionized the treatment of venous thromboembolism (VTE) by offering a targeted approach to thrombin inhibition. Unlike traditional anticoagulants like warfarin, which require routine monitoring and have a higher risk of bleeding complications, direct Factor Xa inhibitors provide a more predictable pharmacokinetic profile. The introduction of deuterium-labeled analogs like Betrixaban D6 aims to further refine these properties, potentially reducing side effects and improving patient compliance.

In recent years, significant advancements have been made in the synthesis and characterization of deuterated pharmaceuticals. The incorporation of deuterium atoms into drug molecules can lead to increased metabolic stability, reduced clearance rates, and prolonged half-lives. These attributes are particularly valuable in chronic therapeutic settings where long-term efficacy and safety are paramount. For instance, studies have shown that deuterated versions of anticoagulants exhibit improved bioavailability and extended plasma retention compared to their non-deuterated counterparts. This has opened new avenues for the development of long-acting anticoagulants that could be administered less frequently, thereby enhancing patient convenience.

The pharmacological activity of Betrixaban D6 is primarily attributed to its ability to inhibit Factor Xa, a crucial enzyme in the coagulation cascade. By binding to Factor Xa, Betrixaban prevents the conversion of prothrombin to thrombin, thereby disrupting the formation of fibrin clots. The deuterium modification in Betrixaban D6 does not alter its core binding mechanism but enhances its pharmacokinetic profile through reduced enzymatic degradation. This results in a more sustained therapeutic effect, which could be particularly beneficial in patients with renal impairment or those requiring extended periods of anticoagulation.

Recent preclinical studies have demonstrated the efficacy and safety of Betrixaban D6 in animal models of VTE. These studies have shown that Betrixaban D6 exhibits superior antithrombotic activity with a reduced risk of bleeding compared to conventional anticoagulants. The extended half-life observed with Betrixaban D6 allows for once-daily dosing regimens, which could significantly improve patient adherence and reduce healthcare costs associated with frequent monitoring and administration. Additionally, the deuterium labeling may contribute to lower rates of drug-drug interactions, making it a more versatile therapeutic option.

The regulatory landscape for deuterated pharmaceuticals is evolving rapidly, with agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) increasingly recognizing the potential benefits of these compounds. The approval process for deuterated drugs often involves rigorous evaluation of their pharmacokinetic properties, safety profiles, and clinical efficacy. Given these considerations, Betrixaban D6 represents an exciting opportunity for pharmaceutical companies looking to develop innovative anticoagulant therapies that meet the growing need for safer and more effective treatments.

The future prospects for Betrixaban D6 are promising, with ongoing research focused on optimizing its formulation and exploring new therapeutic applications. For instance, studies are being conducted to assess its potential use in preventing arterial thrombosis and in managing patients with atrial fibrillation. The ability to modulate drug metabolism through deuterium labeling opens up possibilities for creating tailored therapeutics that can be precisely adjusted to individual patient needs. This personalized medicine approach aligns well with current trends in healthcare, where treatments are increasingly customized based on genetic and metabolic profiles.

In conclusion, Betrixaban D6, identified by its CAS number CAS No. 2098655-51-5, represents a significant advancement in the field of anticoagulant therapy. Its unique deuterium-labeled structure offers enhanced pharmacokinetic properties that could lead to improved patient outcomes and reduced healthcare burdens. As research continues to uncover the full potential of this compound, it is poised to play a crucial role in modern medicine by providing safer, more effective alternatives to existing treatments.